Cas no 1468-28-6 (4-Benzoylmorpholine)

• Product Name: 4-Benzoylmorpholine
• CAS No: 1468-28-6
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD00188446
• CID: 41428
• PubChem ID: 15114
• Update Time: 2025-11-02

4-Benzoylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-Benzoylmorpholine
• Morpholin-4-yl-phenylmethanone
• 4-Morpholinyl phenyl ketone
• 4-morpholinylphenylMethanone
• morpholin-4-yl(phenyl)methanone
• Benzoic acid,morpholide
• Benzomorpholide
• morpholin-4-yl-phenyl-methanone
• Morpholine,4-benzoyl
• MORPHOLINE,N-BENZOYL
• N-Benzoylmorpholine
• morpholino(phenyl)methanone
• 4-BENZOYL MORPHOLINE,,=98.0%
• Morpholine, 4-benzoyl-
• Benzoic acid, morpholide
• N-Benzoyl morpholine
• MORPHOLINE, N-BENZOYL-
• Methanone,4-morpholinylphenyl-
• NSC3129
• 4-Benzoyl morpholine
• Maybridge1_007854
• Cambridge id 5116372
• WLN: T6N DOTJ AVR
• morpholin-4-yl phenyl ketone
• 4-morpholinyl(p
• FT-0658354
• BRN 0148023
• AKOS000265465
• GS-6389
• FLCWYEUDIOQXEB-UHFFFAOYSA-N
• A808556
• Methanone, 4-morpholinylphenyl-
• BENZOIC MORPHOLIDE
• 4-27-00-00280 (Beilstein Handbook Reference)
• DTXSID7074533
• 1468-28-6
• AI3-03344
• CS-0051030
• J-008269
• F13677
• PB40737
• J8WEF5G9W6
• SY083783
• UNII-J8WEF5G9W6
• NSC-3129
• SCHEMBL946143
• MFCD00188446
• BAA46828
• SDCCGMLS-0064617.P001
• HMS563M22
• Z31721234
• NSC 3129
• DTXCID0034778
• XH1090
• STK414043
• DB-063680

• MDL： MFCD00188446
• Inchi： 1S/C11H13NO2/c13-11(10-4-2-1-3-5-10)12-6-8-14-9-7-12/h1-5H,6-9H2
• InChI Key： FLCWYEUDIOQXEB-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=CC=CC=2)=O)CC1
• BRN： 0148023

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.154
• Boiling Point: 339.1°C at 760 mmHg
• Flash Point: 158.9°C
• Refractive Index: 1.556
• PSA: 29.54000
• LogP: 1.09690

4-Benzoylmorpholine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 4-Benzoylmorpholine

Comprehensive Guide to 4-Benzoylmorpholine (CAS No. 1468-28-6): Properties, Applications, and Industry Insights

4-Benzoylmorpholine (CAS No. 1468-28-6) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This morpholine derivative features a benzoyl group attached to the morpholine ring, imparting unique chemical properties that make it valuable in synthetic chemistry. With the growing demand for high-performance intermediates, researchers and manufacturers are increasingly exploring its potential in drug development and functional material design.

The compound’s molecular structure (C₁₁H₁₃NO₂) combines the reactivity of a ketone functional group with the stability of a heterocyclic morpholine ring. This duality enables 4-Benzoylmorpholine to serve as a key building block in the synthesis of bioactive molecules, such as enzyme inhibitors and receptor modulators. Recent studies highlight its role in optimizing drug solubility and bioavailability, addressing critical challenges in modern pharmaceutical formulations.

In agrochemical applications, 4-Benzoylmorpholine derivatives are gaining attention for their potential in crop protection and pest management. As sustainability becomes a global priority, researchers are investigating its eco-friendly modifications to reduce environmental impact. The compound’s compatibility with green chemistry principles aligns with industry trends toward safer and more efficient agrochemicals.

From a commercial perspective, the market for morpholine-based compounds is expanding, driven by advancements in catalysis and process optimization. Manufacturers are leveraging continuous flow chemistry to enhance the production efficiency of 4-Benzoylmorpholine, reducing costs and waste. This innovation responds to the growing demand for scalable synthetic routes in fine chemical production.

Quality control and analytical characterization are critical for CAS No. 1468-28-6. Techniques like HPLC, GC-MS, and NMR spectroscopy ensure purity and consistency, meeting stringent regulatory standards. As analytical technologies evolve, real-time monitoring systems are being integrated into production workflows, enhancing reliability for end-users in pharmaceutical R&D and specialty chemicals.

Looking ahead, the versatility of 4-Benzoylmorpholine positions it as a compound of interest in emerging fields like bioconjugation and polymeric materials. Its adaptability to click chemistry reactions opens doors for innovative applications in drug delivery systems and smart coatings. Industry stakeholders are actively collaborating to explore these opportunities, reflecting the compound’s dynamic role in modern chemistry.

For researchers seeking detailed safety data sheets (SDS) or synthetic protocols, reputable suppliers provide comprehensive documentation to ensure safe handling and application. As with all chemical reagents, proper risk assessment and personal protective equipment (PPE) are essential when working with 4-Benzoylmorpholine in laboratory or industrial settings.

In summary, 4-Benzoylmorpholine (CAS No. 1468-28-6) exemplifies the intersection of innovation and practicality in organic chemistry. Its multifaceted applications—from pharmaceutical intermediates to advanced material science—underscore its importance in addressing contemporary scientific and industrial challenges. As research progresses, this compound is poised to play an even greater role in shaping sustainable and efficient chemical solutions.